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These application notes provide a detailed protocol for utilizing the Flipper-TR® probe for real-
time measurement of membrane tension in live cells. The Flipper-TR® probe is a fluorescent
reporter that allows for the quantification of plasma membrane tension through Fluorescence
Lifetime Imaging Microscopy (FLIM).

Introduction to Flipper-TR® Probe

The Flipper-TR® probe is a sophisticated mechanosensitive fluorescent dye designed to
investigate membrane biology. It specifically localizes to the plasma membrane of living cells
and reports on changes in membrane tension.[1][2][3][4] The probe's mechanism relies on its
unique molecular structure, featuring two twisted dithienothiophenes.[3] Changes in membrane
tension alter the conformation of the probe; increased tension leads to a planarization of the
molecule. This conformational change results in a measurable increase in the probe's
fluorescence lifetime.[5][6] Consequently, FLIM is the required imaging modality to quantify
these changes.[1][3][7] The Flipper-TR® probe is fluorogenic, meaning its fluorescence is
significantly enhanced upon insertion into a lipid membrane compared to when it is in an
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agueous solution.[1] It has been successfully used in a variety of organisms, including
mammalian cells, bacteria, and yeast.[3][8]

Principle of Measurement

The core of the Flipper-TR® probe's function lies in its ability to change its fluorescence lifetime
in response to the mechanical state of the lipid bilayer.

o Low Membrane Tension: In a relaxed membrane, the Flipper-TR® probe adopts a twisted
conformation. This results in a shorter fluorescence lifetime.[5]

+ High Membrane Tension: As membrane tension increases, the surrounding lipid molecules
become more ordered and packed, forcing the Flipper-TR® probe into a more planar
conformation.[5] This planar state exhibits a longer fluorescence lifetime.[5][9]

This relationship between membrane tension and fluorescence lifetime allows for a quantitative
assessment of mechanical forces at the plasma membrane.[10][11]

Quantitative Data Summary

The following tables summarize the key photophysical properties and recommended starting
concentrations for the Flipper-TR® probe.

Table 1: Photophysical Properties of Flipper-TR® Probe

Property Value Reference
Excitation Wavelength (AAbs) 480 nm [3]
Emission Wavelength (AEm) 600 nm [3]

Molar Extinction Coefficient ]
1.66 x 10* M~*cm~1 (in DMSO) [3]

(emax)
Fluorescence Lifetime (1) 28-7ns [3]
Quantum Yield (QY) 30% (in Acetate) [3]

Table 2: Recommended Staining Conditions
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Parameter Recommendation Notes Reference
Stock Solution
Preparation
Old or wet DMSO can
Solvent Anhydrous DMSO reduce the probe's [3]
shelf life.
Dissolve 50 nmol vial
Stock Concentration 1mM content in 50 pL of [31[12]

anhydrous DMSO.

Storage

-20°C, protected from
light

Stable for
approximately 3

months.

[3]

Working Solution

Recommended

Starting Concentration

Dilute the stock
solution in cell culture

medium.

[3]

Concentration Range

0.5-2 uM

Optimal concentration
should be determined
empirically for each
cell type. If the signal
is low, the
concentration can be

increased.

[3]4]

Incubation Time

15 minutes

At37°Cina
humidified
atmosphere with 5%
COo..

[3]

Imaging Parameters

Excitation

488 nm pulsed laser

For FLIM imaging.

[3]

Emission Collection

575 - 625 nm (or
600/50 nm bandpass

[3113]
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Experimental Protocols

Materials
e Flipper-TR® probe

Anhydrous Dimethyl Sulfoxide (DMSO)

Live cells of interest

Appropriate cell culture medium (e.g., DMEM, Leibovitz's L-15)[14]

Glass-bottom dishes or coverslips suitable for microscopy

Incubator (37°C, 5% CO2)

Fluorescence Lifetime Imaging Microscope (FLIM) system with a pulsed laser (e.g., 488 nm)

Staining Protocol for Live Adherent Cells

This protocol is optimized for HeLa cells and can be adapted for other adherent cell lines.[3]

o Cell Preparation: Culture cells on glass-bottom dishes or coverslips to the desired
confluency.

e Prepare Flipper-TR® Stock Solution:

o

Allow the vial of Flipper-TR® to warm to room temperature before opening.

[¢]

Add 50 pL of anhydrous DMSO to the 50 nmol vial to create a 1 mM stock solution.

[¢]

Mix thoroughly by vortexing.

Store the stock solution at -20°C.

[e]

e Prepare Staining Solution:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.biorxiv.org/content/10.1101/2025.09.23.678124v1.full
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Shortly before use, dilute the 1 mM Flipper-TR® stock solution to a final concentration of 1
MM in pre-warmed cell culture medium.

o Note: The presence of fetal calf serum (FCS) may reduce labeling efficiency. If low signal
is observed, consider using a serum-free medium for staining or increasing the probe
concentration up to 2 uM.[3]

o Cell Staining:
o Aspirate the existing culture medium from the cells.
o Add the staining solution to the cells, ensuring the entire surface is covered.

o Incubate the cells for 15 minutes at 37°C in a humidified atmosphere containing 5% CO-.

[3]
e Imaging:
o The probe is fluorescent only in membranes, so washing is not typically required.[3]

o Proceed with FLIM imaging. For long-term imaging (over 24 hours), the probe can be left
in the medium.[3]

FLIM Data Acquisition and Analysis

e Microscope Setup: Use a FLIM microscope equipped with a 488 nm pulsed laser for
excitation. Collect fluorescence emission through a 600/50 nm bandpass filter.[3][13]

e Image Acquisition: Acquire FLIM data, ensuring sufficient photon counts for accurate lifetime
analysis.

e Data Analysis:

o Fit the fluorescence decay curves from regions of interest (ROI) or on a pixel-by-pixel
basis using a double-exponential decay model to extract the fluorescence lifetimes (11 and
12).[3]

o Changes in membrane tension will be reflected in the changes of these lifetime values.
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Diagrams
Flipper-TR® Mechanism of Action
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Caption: Flipper-TR® probe conformation and fluorescence lifetime change with membrane
tension.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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